Cas no 2172048-39-2 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid
• CAS No: 2172048-39-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6233241
• PubChem ID: 165515545
• Update Time: 2025-10-05

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid
• 2172048-39-2
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-amido]cyclopentyl}acetic acid
• EN300-1499691

• Inchi： 1S/C27H26N2O6/c30-23(31)15-27(12-5-6-13-27)29-25(32)24-22(11-14-34-24)28-26(33)35-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-11,14,21H,5-6,12-13,15-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： QFEFFFZPUGFNRA-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 118Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid (CAS: 2172048-39-2)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid (CAS: 2172048-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its properties and purity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing insights into its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to act as a versatile building block in the synthesis of complex peptides and small molecules. Its compatibility with standard SPPS protocols has been demonstrated, making it a valuable tool for the development of novel therapeutics. Furthermore, its stability under various reaction conditions has been confirmed, which is crucial for its application in large-scale pharmaceutical production.

In the context of drug discovery, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid has been explored as a potential intermediate in the synthesis of protease inhibitors and other bioactive molecules. Its unique structural motif allows for the introduction of diverse functional groups, enabling the design of compounds with tailored biological activities. Recent preclinical studies have shown that derivatives of this compound exhibit promising activity against specific enzyme targets, highlighting its potential as a lead compound for further development.

Despite these advancements, challenges remain in the optimization of its synthetic route and the scale-up of production. Researchers are actively working to address these issues, with a focus on improving yield and reducing costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into practical applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopentyl}acetic acid represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique properties and versatility make it a valuable tool for peptide synthesis and drug discovery. Continued research and development efforts are likely to uncover new opportunities for its use in the design of novel therapeutics and other bioactive molecules.